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Compound of Interest

Compound Name: 6-Chlorohexanoic acid

Cat. No.: B1359904 Get Quote

Essential safety protocols and logistical plans are critical for the safe handling and disposal of

6-Chlorohexanoic acid in a laboratory setting. This guide provides detailed procedural

information for researchers, scientists, and drug development professionals to minimize risks

and ensure a secure work environment.

6-Chlorohexanoic acid is a corrosive chemical that can cause severe skin burns and serious

eye damage.[1][2] It may also be corrosive to metals.[1][3] Adherence to strict safety protocols

is mandatory to prevent injury and material damage.

Hazard Identification and Classification
Understanding the specific hazards associated with 6-Chlorohexanoic acid is the first step in

safe handling. The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides a clear summary of the risks.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Corrosive to Metals GHS05 (Corrosion) Danger

H290: May be

corrosive to metals[1]

[3][4]

Skin

Corrosion/Irritation
GHS05 (Corrosion) Danger

H314: Causes severe

skin burns and eye

damage[1][2][4]

Serious Eye Damage GHS05 (Corrosion) Danger
H318: Causes serious

eye damage[1]

Personal Protective Equipment (PPE) Protocol
A comprehensive personal protective equipment (PPE) plan is essential to protect against the

corrosive nature of 6-Chlorohexanoic acid. The selection of appropriate PPE should be based

on the specific tasks being performed and the potential for exposure. The precautionary

statement P280 explicitly requires wearing protective gloves, clothing, and eye/face protection.

[2][3][5]
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Body Part Required PPE Material/Specification

Hands Chemical-resistant gloves

Nitrile or butyl rubber gloves

are recommended for handling

acids.[6] Gloves must be

inspected before use and

disposed of after contact in

accordance with laboratory

practices.[7][8]

Eyes/Face
Chemical splash goggles and

face shield

Goggles should meet ANSI

Z.87.1 standards.[7] A face

shield must be worn over

goggles whenever there is a

splash hazard.[6][7]

Body
Chemical-resistant laboratory

coat or suit

A Nomex® or similar flame-

resistant lab coat that is fully

buttoned is required.[7] For

larger quantities or increased

splash risk, a complete

chemical-resistant suit should

be worn.[8]

Respiratory Respirator (if necessary)

Use only in a well-ventilated

area. If engineering controls

are insufficient to control mists

or dust, a NIOSH-approved

respirator with appropriate

cartridges is required.[6][8]

Feet Closed-toe shoes

Shoes must cover the entire

foot; leather or other chemical-

resistant material is

recommended.[7]

Operational Plan: Step-by-Step Handling Procedure
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A systematic approach to handling 6-Chlorohexanoic acid will minimize the risk of exposure

and accidents.

Preparation:

Ensure a safety shower and eyewash station are readily accessible and unobstructed.

Work in a designated area, such as a chemical fume hood, to ensure adequate ventilation.

Assemble all necessary equipment and reagents before handling the acid.

Verify that all containers are properly labeled and in good condition.

Donning PPE:

Put on all required PPE as specified in the table above before entering the designated

handling area.

Handling the Acid:

When handling, avoid all direct contact with the skin and eyes.[8]

Do not breathe in dust or mists.[5]

Use spark-proof tools and explosion-proof equipment if there is a risk of ignition.

Keep the container tightly closed when not in use.[8]

Store in a locked, corrosive-resistant container in a dry, room-temperature environment.[4]

[5]

Post-Handling:

Thoroughly wash hands and any exposed skin after handling.[5]

Decontaminate all work surfaces and equipment after use.

Properly remove and dispose of contaminated gloves and other disposable PPE.[8]
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Wash contaminated clothing before reuse.

Disposal Plan: Waste Management Protocol
Proper disposal is a critical safety and environmental consideration. 6-Chlorohexanoic acid
and its containers must be disposed of at an approved waste disposal plant.

Segregation:

Do not mix 6-Chlorohexanoic acid waste with other waste streams.

Keep the chemical in suitable, closed, and correctly labeled containers for disposal.

Spill Management:

In case of a spill, prevent further leakage if it is safe to do so.

Absorb the spillage with inert material (e.g., sand, vermiculite) to prevent material damage.

[5]

Collect the absorbed material using spark-proof tools and place it in a suitable container

for disposal.

Do not let the chemical enter drains or the environment.

Container Disposal:

Empty containers may retain product residue and should be treated as hazardous.

Dispose of containers in accordance with local, state, and federal regulations at an

approved facility.
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Workflow for Handling 6-Chlorohexanoic Acid

1. Preparation
- Verify eyewash/shower

- Work in fume hood
- Assemble materials

2. Don PPE
- Gloves (Nitrile/Butyl)

- Goggles & Face Shield
- Lab Coat/Suit

3. Handling Acid
- Avoid contact & inhalation

- Use spark-proof tools
- Keep container closed

4. Post-Handling
- Wash hands

- Decontaminate surfaces
- Doff & dispose of PPE

Spill Occurs

Risk of Spill

5. Waste Disposal
- Segregate waste

- Use labeled, closed containers
- Dispose via approved facility

Spill Management
- Absorb with inert material

- Collect for disposal
- Prevent entry to drains

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 6-Chlorohexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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